1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 1-(3-methylphenyl)-7-(1-methylpyrazol-3-yl)-2-sulfanylidene-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C19H14F3N5OS/c1-10-4-3-5-11(8-10)27-16-15(17(28)24-18(27)29)12(19(20,21)22)9-14(23-16)13-6-7-26(2)25-13/h3-9H,1-2H3,(H,24,28,29)
• InChI Key: VKMWPTPCPNJBFP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2C3=C(C(=CC(=N3)C4=NN(C=C4)C)C(F)(F)F)C(=O)NC2=S
• Molecular Formula: C19H14F3N5OS
• Molecular Weight: 417.4 g/mol

Description

2-Mercapto-1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one is a complex organic compound with a unique structure that includes a trifluoromethyl group, a pyrazolyl group, and a mercapto group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one typically involves multiple steps, starting from readily available starting materials. The key steps include the formation of the pyrido[2,3-d]pyrimidin-4(1H)-one core, followed by the introduction of the trifluoromethyl group, the pyrazolyl group, and the mercapto group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the synthesis. Additionally, purification techniques such as crystallization and chromatography are employed to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-Mercapto-1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one can undergo various chemical reactions, including:

Oxidation: The mercapto group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced under specific conditions to modify the pyrido[2,3-d]pyrimidin-4(1H)-one core.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines. Reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the mercapto group can yield disulfides, while nucleophilic substitution of the trifluoromethyl group can produce various substituted derivatives.

Scientific Research Applications

2-Mercapto-1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure allows it to interact with biological macromolecules, making it a potential candidate for drug discovery and development.

Medicine: Its potential therapeutic properties are being explored for the treatment of various diseases, including cancer and infectious diseases.

Industry: The compound’s stability and reactivity make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves its interaction with specific molecular targets and pathways. The mercapto group can form covalent bonds with thiol groups in proteins, potentially modulating their activity. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to penetrate cell membranes and reach intracellular targets. Additionally, the pyrazolyl group can interact with various enzymes and receptors, influencing their function.

Comparison with Similar Compounds

Similar Compounds

2-Mercapto-1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one: This compound is unique due to the presence of the trifluoromethyl group, which imparts distinct chemical and biological properties.

2-Mercapto-1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-5-methylpyrido[2,3-d]pyrimidin-4(1H)-one: Similar structure but lacks the trifluoromethyl group, resulting in different reactivity and biological activity.

2-Mercapto-1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-5-(chloromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one:

Uniqueness

The presence of the trifluoromethyl group in 1-(3-methylphenyl)-7-(1-methyl-1H-pyrazol-3-yl)-2-sulfanyl-5-(trifluoromethyl)pyrido[2,3-d]pyrimidin-4(1H)-one imparts unique properties, such as increased lipophilicity and metabolic stability. These characteristics make it a valuable compound for various scientific and industrial applications.